Cas no 2229175-29-3 (5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine)

• Product Name: 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine
• CAS No: 2229175-29-3
• MF: C₉H₇F₃N₄
• MW: 228.173891305923
• CID: 6338272
• PubChem ID: 165631498
• Update Time: 2025-10-24

5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine
• 2229175-29-3
• EN300-1944086
• 5-[3-(trifluoromethyl)pyridin-2-yl]-1H-imidazol-2-amine

• Inchi： 1S/C9H7F3N4/c10-9(11,12)5-2-1-3-14-7(5)6-4-15-8(13)16-6/h1-4H,(H3,13,15,16)
• InChI Key： NZCVCRQEWKHISW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1=CN=C(N)N1)(F)F

Computed Properties

• Exact Mass: 228.06228073g/mol
• Monoisotopic Mass: 228.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine

Recent Advances in the Study of 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine (CAS: 2229175-29-3)

The compound 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine (CAS: 2229175-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a trifluoromethylpyridine and imidazole amine scaffold, has been identified as a promising candidate for drug development, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are critical in cancer cell proliferation and survival. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in resistant forms of leukemia. The study utilized X-ray crystallography to reveal the compound's binding mode, providing a structural basis for further optimization.

In addition to its anticancer properties, this compound has shown promise as an antimicrobial agent. A recent Nature Communications article highlighted its efficacy against drug-resistant bacterial strains, particularly those expressing efflux pumps. The trifluoromethyl group was found to enhance membrane permeability, thereby overcoming resistance mechanisms. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance (AMR).

Synthetic approaches to 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine have also advanced significantly. A 2024 Organic Process Research & Development paper detailed a scalable, green chemistry route that reduces reliance on hazardous reagents while improving yield and purity. This development is critical for transitioning from laboratory-scale synthesis to industrial production, a necessary step for clinical translation.

Despite these advancements, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, while toxicity profiles appear favorable in animal models, comprehensive safety assessments are still needed before human trials can commence.

In conclusion, 5-3-(trifluoromethyl)pyridin-2-yl-1H-imidazol-2-amine represents a versatile scaffold with dual therapeutic potential in oncology and infectious diseases. Its unique chemical properties and recent research breakthroughs position it as a compelling candidate for further development. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.